Cas no 827031-79-8 (Pteridine,4-chloro-2-methyl-)

• Product Name: Pteridine,4-chloro-2-methyl-
• CAS No: 827031-79-8
• Molecular Formula: C₇H₅N₄Cl
• Molecular Weight: 180.5944
• MDL: MFCD11107295
• CID: 715941
• PubChem ID: 22893792

Pteridine,4-chloro-2-methyl- Properties

Names and Identifiers

• Pteridine,4-chloro-2-methyl-
• 4-chloro-2-methylpteridine
• 4-chloro-2-methyl-pieridine
• Pteridine,4-chloro-2-methyl
• SCHEMBL3108314
• 4-Chloro-2-methyl-pteridine
• AKOS006307910
• AT14202
• 827031-79-8
• DTXSID90628777
• MEKGBHKTGXZUIR-UHFFFAOYSA-N
• AMY15885

• MDL： MFCD11107295
• InChIKey： MEKGBHKTGXZUIR-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5ClN4/c1-4-11-6(8)5-7(12-4)10-3-2-9-5/h2-3H,1H3
• SMILES： CC1=NC2=NC=CN=C2C(=N1)Cl

Computed Properties

• Exact Mass: 180.02000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 180.0202739g/mol
• Heavy Atom Count: 12
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• LogP: 1.38160
• PSA: 51.56000

Pteridine,4-chloro-2-methyl- Security Information

Pteridine,4-chloro-2-methyl- Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pteridines and derivatives